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Introduction
PD 123177 is a potent and highly selective non-peptide antagonist of the Angiotensin II Type 2

(AT2) receptor. Within the renin-angiotensin system (RAS), the AT2 receptor often counteracts

the effects of the Angiotensin II Type 1 (AT1) receptor, which is responsible for the primary

pressor effects of Angiotensin II (Ang II). Stimulation of the AT2 receptor is generally associated

with vasodilation, anti-inflammatory effects, and natriuresis. Consequently, blockade of the AT2

receptor with PD 123177 is a critical pharmacological tool to investigate the physiological and

pathophysiological roles of the AT2 receptor in cardiovascular regulation, particularly in the

context of hypertension. These application notes provide an overview of the use of PD 123177
in various animal models of hypertension, summarizing its effects and providing detailed

experimental protocols.

Mechanism of Action of the AT2 Receptor in Blood
Pressure Regulation
The AT2 receptor is a G-protein coupled receptor that, upon stimulation by Angiotensin II,

activates signaling cascades that generally oppose the vasoconstrictive, pro-inflammatory, and

pro-fibrotic actions of the AT1 receptor.[1][2][3] The primary signaling pathways activated by the

AT2 receptor include:
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Bradykinin-Nitric Oxide-cGMP Pathway: AT2 receptor activation stimulates the production of

bradykinin, which in turn increases the synthesis of nitric oxide (NO) by endothelial nitric

oxide synthase (eNOS). NO then activates soluble guanylate cyclase, leading to increased

levels of cyclic guanosine monophosphate (cGMP) in vascular smooth muscle cells,

ultimately causing vasodilation.[2][3]

Phosphatase Activation: The AT2 receptor can activate various protein phosphatases, such

as SHP-1, PP2A, and MKP-1. These phosphatases can dephosphorylate and inactivate

downstream effectors of the AT1 receptor signaling pathway, such as MAP kinases

(ERK1/2), thereby inhibiting cell growth and proliferation.[1][3][4]

Phospholipase A2 Activation: Activation of phospholipase A2 is another signaling pathway

associated with the AT2 receptor, which is involved in the regulation of potassium currents.[2]

By blocking these pathways with PD 123177, researchers can elucidate the specific

contributions of the AT2 receptor to blood pressure control and end-organ damage in

hypertensive states.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.revportcardiol.org/pt-cardiovascular-effects-angiotensin-type-2-articulo-S2174204914001664
https://pmc.ncbi.nlm.nih.gov/articles/PMC4355033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3548020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4355033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8115429/
https://www.revportcardiol.org/pt-cardiovascular-effects-angiotensin-type-2-articulo-S2174204914001664
https://www.benchchem.com/product/b1678601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane
Intracellular Signaling

Angiotensin II

AT2 ReceptorActivates

Gαi/o proteinActivates

Bradykinin

Stimulates

PD 123177
Blocks

SHP-1, PP2A, MKP-1Activates AT1R-mediated
ERK activation

Inhibits

eNOSActivates Nitric Oxide (NO)Produces sGCActivates cGMPProduces VasodilationPromotes

Anti-proliferation

Acclimatization of SHR

Telemetry Probe Implantation

Recovery (7 days)

Stereotaxic Cannula Implantation
(Lateral Ventricle)

Subcutaneous Pump Implantation

Prepare Osmotic Minipumps
(PD 123177 or Vehicle)

Continuous BP Monitoring
(7-14 days)

Data Analysis and Comparison

 

Acclimatization and
Tail-Cuff Training

Baseline Blood Pressure
Measurement

Implant Osmotic Minipumps
(Ang II and PD 123177/Vehicle)

Daily Blood Pressure
Measurement (e.g., 14 days)

Data Analysis:
Compare BP curves

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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